Cas no 1208074-76-3 (3,5-difluoro-2-methoxybenzene-1-thiol)

• Product Name: 3,5-difluoro-2-methoxybenzene-1-thiol
• CAS No: 1208074-76-3
• MF: C₇H₆F₂OS
• MW: 176.183747768402
• MDL: MFCD12026235
• CID: 4577428
• PubChem ID: 50998083
• Update Time: 2025-09-25

3,5-difluoro-2-methoxybenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-2-methoxybenzenethiol
• 3,5-difluoro-2-methoxythiophenol
• 3,5-difluoro-2-methoxybenzene-1-thiol

• MDL： MFCD12026235
• Inchi： 1S/C7H6F2OS/c1-10-7-5(9)2-4(8)3-6(7)11/h2-3,11H,1H3
• InChI Key： OTGUJVPNJNSJMN-UHFFFAOYSA-N
• SMILES： C1(S)=CC(F)=CC(F)=C1OC

Computed Properties

• Exact Mass: 176.01074231g/mol
• Monoisotopic Mass: 176.01074231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 10.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols